2-(4-(4-(5-fluoro-2-methoxyphenylsulfonamido)phenyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)acetamide
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Overview
Description
2-(4-(4-(5-fluoro-2-methoxyphenylsulfonamido)phenyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)acetamide is a useful research compound. Its molecular formula is C16H15FN6O5S and its molecular weight is 422.39. The purity is usually 95%.
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Scientific Research Applications
Structure-Activity Relationships and Metabolic Stability
A study by Stec et al. (2011) on phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors examined various heterocyclic analogues to improve metabolic stability. The research found that imidazopyridazine analogues, which share structural features with the chemical , demonstrated similar in vitro potency and in vivo efficacy with minimal metabolic deacetylation, highlighting the importance of structural modifications in enhancing drug stability and effectiveness (Stec et al., 2011).
Cytotoxic Activity in Cancer Research
Ghorab et al. (2015) focused on the synthesis of novel sulfonamide derivatives and their cytotoxic activity against cancer cell lines. This study underscores the potential of sulfonamide derivatives, akin to the compound , in contributing to the development of new anticancer agents. The findings suggest that certain sulfonamide derivatives exhibit potent activity against breast and colon cancer cell lines, offering insights into the design of new therapeutic agents (Ghorab et al., 2015).
Radiosynthesis for Imaging Applications
Research by Dollé et al. (2008) into the radiosynthesis of [18F]PBR111, a radioligand for imaging the translocator protein (18 kDa) with PET, illustrates the utility of sulfonamide derivatives in diagnostic imaging. The study demonstrates how modifications to sulfonamide structures can facilitate the development of radioligands for PET imaging, contributing to the advancement of diagnostic techniques in medical research (Dollé et al., 2008).
Inhibition of Carbonic Anhydrase for Therapeutic Applications
Kucukoglu et al. (2016) explored the synthesis of polymethoxylated-pyrazoline benzene sulfonamides and their effects on carbonic anhydrase isoenzymes, which are critical for various physiological functions. This research highlights the potential therapeutic applications of sulfonamide derivatives in treating conditions associated with carbonic anhydrase, such as glaucoma and edema, by demonstrating significant inhibitory activity (Kucukoglu et al., 2016).
Safety and Hazards
Properties
IUPAC Name |
2-[4-[4-[(5-fluoro-2-methoxyphenyl)sulfonylamino]phenyl]-5-oxotetrazol-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15FN6O5S/c1-28-13-7-2-10(17)8-14(13)29(26,27)19-11-3-5-12(6-4-11)23-16(25)22(20-21-23)9-15(18)24/h2-8,19H,9H2,1H3,(H2,18,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWWPBHJVKIZIMD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)F)S(=O)(=O)NC2=CC=C(C=C2)N3C(=O)N(N=N3)CC(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15FN6O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.